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For Researchers, Scientists, and Drug Development Professionals

Introduction

Casein Kinase Il (CK2) is a highly conserved, constitutively active serine/threonine protein
kinase that plays a pivotal role in a vast array of cellular processes, including cell cycle
regulation, proliferation, and apoptosis.[1] Its dysregulation has been implicated in numerous
diseases, particularly cancer, making it a significant target for therapeutic intervention. This
document provides a comprehensive technical overview of Casein Kinase Il Inhibitor IV, a
potent and selective inhibitor of CK2.

Casein Kinase Il Inhibitor 1V, identified as 3-(3-(2-(3,4,5-Trimethoxy-phenylamino)-7H-
pyrrolo[2,3-d]pyrimidin-7-yl)phenyl)propionitrile, is a cell-permeable, ATP-competitive inhibitor.
[2] It was discovered through a high-throughput screen for small molecules that induce the
differentiation of normal human epidermal keratinocytes (NHEKS).[3][4] This guide detalils its
structure, chemical properties, biological activity, and the experimental protocols utilized for its
characterization.

Structure and Chemical Properties
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Casein Kinase Il Inhibitor IV is a pyrrolopyrimidine derivative with a complex aromatic
structure. Its detailed chemical identifiers and properties are summarized below.

Chemical Structure

IUPAC Name: 3-(3-(2-(3,4,5-trimethoxyphenylamino)-7H-pyrrolo[2,3-d]pyrimidin-7-
ylphenyl)propanenitrile

Molecular Formula: C24H23Ns03[5]

Molecular Weight: 429.47 g/mol [5]

Physicochemical Properties

The known physicochemical properties of Casein Kinase Il Inhibitor IV are presented in the
table below, providing essential information for its handling, storage, and use in experimental

settings.

Property Value Reference
CAS Number 863598-09-8 [5]

IC50 9nM [3][5]

N DMSO: 70 mg/mL (162.99
Solubility [4]
mM)
Appearance Light yellow to yellow solid [3]

Powder: -20°C for 3 years. In
Storage [3]
solvent: -80°C for 2 years.

N#CCCC1=CC=CC(N2C=CC3
SMILES =CN=C(NC4=CC(OC)=C(OC)  [3]
C(OC)=C4)N=C32)=C1
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Biological Activity and Mechanism of Action
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Casein Kinase Il Inhibitor IV is a potent, ATP-competitive inhibitor of CK2.[3][5] Its primary
reported biological effect is the induction of terminal differentiation in normal human epidermal
keratinocytes (NHEKS).[4]

Treatment of NHEKSs with this inhibitor leads to a time-dependent increase in the expression of
key differentiation markers. Early markers such as keratins 1 and 10 are upregulated within 48
hours, while late-stage markers including involucrin (IVL), transglutaminase 1 (TGM1), loricrin,
and filaggrin show increased expression at later time points (36-96 hours).[3][4] This
demonstrates the inhibitor's ability to promote the maturation of epidermal progenitor cells.

The diagram below illustrates the workflow for assessing the inhibitor's effect on keratinocyte

differentiation.
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Workflow for Keratinocyte Differentiation Assay

Cell Culture and Treatment

Plate Normal Human Epidermal
Keratinocytes (NHEKS)

Treat with Casein Kinase Il
Inhibitor IV (e.g., 5 uM)

Analysis of Differentiation
Incubate for various
time points (e.g., 12-96h)

:

[Harvest cells for analysis)

Analyze markers: Analyze markers:
Keratin 1, Keratin 10, Keratin 1, Keratin 10,
VL, TGM1, Loricrin, IVL, TGM1, Loricrin,
Filaggrin Filaggrin
y y

MRNA Expression Analysis Protein Expression Analysis
(QRT-PCR) (Western Blot)
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Key Signaling Pathways Modulated by CK2

Upstream Signals
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CK2 Inhibitor IV
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In Vitro CK2 Kinase Assay Workflow

Prepare reaction mix:
CK2 enzyme, peptide substrate,
and buffer

Add CK2 Inhibitor IV
(various concentrations)
Initiate reaction with
[y-32P]ATP

Incubate at 30°C

Spot reaction on
P81 paper

Wash to remove
unincorporated ATP

:

Measure radioactivity

Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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